Cas no 64949-81-1 (L-Cysteine, N-acetyl-b-alanyl-, ethyl ester (9CI))

• Product name: L-Cysteine, N-acetyl-b-alanyl-, ethyl ester (9CI)
• CAS No: 64949-81-1
• MF: C₁₀H₁₈N₂O₄S
• MW: 262.32592
• CID: 509615

L-Cysteine, N-acetyl-b-alanyl-, ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, N-acetyl-b-alanyl-, ethyl ester (9CI)
• ethyl 2-(3-acetamidopropanoylamino)-3-sulfanylpropanoate

Computed Properties

• Exact Mass: 262.09884
• Monoisotopic Mass: 262.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.174
• Boiling Point: 518.5°Cat760mmHg
• Flash Point: 267.4°C
• Refractive Index: 1.496
• PSA: 84.5